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Compound of Interest

Compound Name: Hexynol

Cat. No.: B8569683 Get Quote

Essential Safety and Handling Guide for Hexynol
This guide provides crucial safety and logistical information for handling Hexynol in a

laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
When handling Hexynol, it is imperative to use appropriate personal protective equipment to

minimize exposure and ensure personal safety. The recommended PPE includes:

Eye and Face Protection: Chemical safety goggles or a face shield should be worn to protect

against splashes.[1][2][3]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or chemical-

resistant overalls are necessary to prevent skin contact.[1][3][4][5]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to avoid inhalation of vapors.[1][4] If ventilation is inadequate, a

NIOSH/MSHA approved respirator with an organic vapor cartridge is recommended.[2][6]

Footwear: Closed-toe shoes are mandatory in any laboratory setting where chemicals are

handled.
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Quantitative Safety Data
The following tables summarize key quantitative safety and physical data for Hexanol isomers.

This data is essential for risk assessment and safe handling.

Physical and Chemical Properties

Property Value (n-Hexanol) Value (5-Hexyn-1-ol)

Appearance Colorless liquid Light yellow liquid

Boiling Point
155.8 - 158°C (312.4 -

316.4°F)[4]

73 - 75°C (163.4 - 167°F) @

15 mmHg[1]

Flash Point 60 - 63°C (140 - 145.4°F)[4] 69°C (156.2°F)[1]

Lower Explosion Limit 1.2 vol%[4] No data available

Upper Explosion Limit 7.7 vol%[4] No data available

Toxicological Data

Metric Value (n-Hexanol)

Oral LD50 (Rat) 720 mg/kg[4][7]

Dermal LD50 (Rabbit) 1,500 mg/kg[4][7]

Experimental Protocols: Handling and Disposal
Procedures
Safe Handling Protocol:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Verify that

a chemical fume hood is operational and that all necessary PPE is readily available and in

good condition.

Dispensing: Conduct all dispensing and handling of Hexynol inside a chemical fume hood to

minimize inhalation exposure.[4]
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Transfer: When transferring Hexynol, use appropriate, clearly labeled containers. Ground

and bond containers when transferring large quantities to prevent static discharge.[5]

Heating: If heating is required, use a water bath or heating mantle. Avoid open flames and

other ignition sources as Hexynol is a flammable liquid.[1][8]

Spill Management: In case of a spill, immediately evacuate the area and remove all ignition

sources. Absorb the spill with an inert material such as sand or vermiculite.[4][9] Collect the

absorbed material in a sealed container for proper disposal. Ventilate the area thoroughly.

Disposal Plan:

Waste Collection: Collect all Hexynol waste, including contaminated materials, in a

designated, clearly labeled, and sealed hazardous waste container.[4][8] The container must

be compatible with Hexynol.

Storage: Store the hazardous waste container in a cool, dry, and well-ventilated area

designated for hazardous waste.[4] Keep it away from incompatible materials such as strong

oxidizing agents and acids.[4]

Disposal: Dispose of the hazardous waste through a licensed and approved hazardous

waste disposal company.[1][4] Do not dispose of Hexynol down the drain or in regular trash.

[4][10] All disposal must be in accordance with local, state, and federal regulations.[4][10]

Workflow for Handling Hexynol
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Caption: A logical workflow for the safe handling of Hexynol, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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